![molecular formula C13H12ClNO2 B1421259 2-Chloro-6-(4-methoxybenzyloxy)pyridine CAS No. 1020253-23-9](/img/structure/B1421259.png)
2-Chloro-6-(4-methoxybenzyloxy)pyridine
Overview
Description
2-Chloro-6-(4-methoxybenzyloxy)pyridine is an organic compound with the molecular formula C13H12ClNO2 and a molecular weight of 249.7 . It is commonly used in scientific research .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H12ClNO2/c1-16-11-7-5-10 (6-8-11)9-17-13-4-2-3-12 (14)15-13/h2-8H,9H2,1H3
. This code provides a textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 365.5±32.0 °C, and its predicted density is 1.228±0.06 g/cm3 . Its pKa is predicted to be 0.06±0.10 .Scientific Research Applications
1. Asymmetric Catalysis and Enantioselective Synthesis
2-Chloro-6-(4-methoxybenzyloxy)pyridine derivatives are used in asymmetric catalysis, a critical process in synthetic chemistry for producing enantiomerically pure compounds. Busto et al. (2006) reported the biocatalytic preparation of optically active 4-(N,N-dimethylamino)pyridines (DMAP derivatives), using derivatives of this compound. These DMAP derivatives are applied in asymmetric catalytic processes, such as nucleophilic catalysis in stereoselective chemical alkoxycarbonylation and as chiral ligands in the enantioselective addition of diethylzinc to benzaldehyde (Busto, Gotor‐Fernández, & Gotor, 2006).
2. Enhanced Dienophilicity and Cycloaddition Reactions
The compound demonstrates enhanced dienophilicity, making it a valuable intermediate in cycloaddition reactions, a cornerstone in the synthesis of complex organic compounds. Connon and Hegarty (2004) observed increased dienophilicity in analogues of 2,3-pyridyne, derived from this compound. These derivatives can undergo regioselective lithiation and elimination reactions to form pyridynes, which participate in cycloaddition reactions with furan, leading to the formation of endoxides (Connon & Hegarty, 2004).
3. Role in Synthesis of Bioactive Compounds
The pyridine nucleus, to which this compound belongs, is integral in the synthesis of compounds with significant biological activities. Bhuva et al. (2015) synthesized a range of compounds based on a this compound framework, demonstrating moderate biological activity against various bacteria and fungi. This highlights the potential of this compound in synthesizing bioactive molecules with applications in medicine and agriculture (Bhuva, Bhadani, Purohit, & Purohit, 2015).
4. In Organic and Medicinal Chemistry Synthesis
This compound derivatives are employed as intermediates in the synthesis of various organic and medicinal compounds. For instance, Ghelfi et al. (2003) used derivatives of this compound in the rearrangement of chlorinated pyrrolidin-2-ones to synthesize 5-methoxylated 3-pyrrolin-2-ones. These adducts are valuable for the preparation of agrochemicals or medicinal compounds (Ghelfi et al., 2003).
5. Crystallography and Structural Analysis
The compound also plays a role in crystallography and structural analysis. Zugenmaier (2013) investigated the crystal and molecular structure of a compound synthesized using this compound, elucidating the molecular packing and interaction patterns through X-ray crystallography. This research is vital for understanding the physical and chemical properties of novel synthetic compounds (Zugenmaier, 2013).
properties
IUPAC Name |
2-chloro-6-[(4-methoxyphenyl)methoxy]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2/c1-16-11-7-5-10(6-8-11)9-17-13-4-2-3-12(14)15-13/h2-8H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZADIUOCLPMBGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=NC(=CC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40674406 | |
Record name | 2-Chloro-6-[(4-methoxyphenyl)methoxy]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1020253-23-9 | |
Record name | 2-Chloro-6-[(4-methoxyphenyl)methoxy]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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